Cas no 224434-07-5 (Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester)

Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester structure
224434-07-5 structure
Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester
224434-07-5
C23H20O11
472.3983
244694
401129

Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester Properties

Names and Identifiers

    • Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester
    • (-)-EPIGALLOCATECHIN 3-(4''-O-METHYL)GALLATE
    • EGCG4''Me
    • Epigallocatechin-3-O-(4-O-methyl)gallate
    • (-)-Gallocatechin 3-(4''-O-methyl)gallate
    • CHEBI:191669
    • Q27275816
    • Epigallocatechin 3-(4-methylgallate)
    • 4''-O-Methylepigallocatechin 3-O-gallate
    • 4'-O-methyl-EGCG
    • Epigallocatechin 3-O-(4-methylgallate)
    • CHEMBL559294
    • NSC714028
    • [(2R, 3R)-5, 7-dihydroxy-2-(3, 4, 5-trihydroxyphenyl)-3, 4-dihydro-2H-chromen-3-yl] 3, 5-dihydroxy-4-methoxybenzoate
    • 3-O-(4-O-Methylgalloyl)epigallocatechin
    • 224434-07-5
    • UNII-CUX41G3911
    • (-)-Epigallocatechin 3-(4-methyl-gallate)
    • (-)-Epigallocatechin 3-(4''-O-methyl) gallate
    • (2R,3R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3-yl 3,5-dihydroxy-4-methoxybenzoate
    • NSC-714028
    • SCHEMBL16887923
    • NCI60_039612
    • (-)-Epigallocatechin-3-(4''''-O-methyl)gallate
    • Benzoic acid, 3,5-dihydroxy-4-methoxy-, (2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl ester
    • 4''-Methylepigallocatechin gallate
    • CUX41G3911
    • (2R,3R)-5,7-Dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-3-yl 3,5-dihydroxy-4-methoxybenzoate
    • 4''-O-Methyl-(-)-epigallocatechin-3-o-gallate
    • DTXSID401274844
    • 4'-Methyl-(-)-epigallocatechin 3-gallate
    • [(2R,3R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,5-dihydroxy-4-methoxybenzoate
    • BDBM50296235
    • +Expand
    • BMJHAAZDURGGSC-TZIWHRDSSA-N
    • InChI=1S/C23H20O11/c1-32-22-16(28)4-10(5-17(22)29)23(31)34-19-8-12-13(25)6-11(24)7-18(12)33-21(19)9-2-14(26)20(30)15(27)3-9/h2-7,19,21,24-30H,8H2,1H3/t19-,21-/m1/s1
    • COC1C(O)=CC(C(O[C@@H]2CC3=C(C=C(C=C3O[C@@H]2C2C=C(O)C(O)=C(O)C=2)O)O)=O)=CC=1O

Computed Properties

  • 472.10100
  • 7
  • 11
  • 5
  • 472.101
  • 34
  • 682
  • 0
  • 2
  • 0
  • 0
  • 0
  • 1
  • 2.6
  • 186Ų

Experimental Properties

  • 2.53620
  • 186.37000

Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester Synthesis

Synthetic Circuit 1

989-51-5 989-51-5
334-88-3 334-88-3
224434-07-5 224434-07-5
873936-18-6 873936-18-6
298700-57-9 298700-57-9
298700-56-8 298700-56-8
263369-44-4 263369-44-4
173484-92-9 173484-92-9
83104-87-4 83104-87-4
Reaction Conditions
1.1 Solvents: Diethyl ether ;  3.5 h, -50 °C
1.2 Reagents: Acetic acid
Reference
Synthesis of methyl derivatives of epigallocatechin gallate (EGCg) and their stabilities
Yanase, Emiko; et al, ITE Letters on Batteries, 2005, 6(1), 34-37

Synthetic Circuit 2

9033-25-4 9033-25-4
989-51-5 989-51-5
224434-07-5 224434-07-5
1644048-43-0 1644048-43-0
1186527-19-4 1186527-19-4
1046425-79-9 1046425-79-9
298700-56-8 298700-56-8
263369-44-4 263369-44-4
173484-92-9 173484-92-9
83104-87-4 83104-87-4
Reaction Conditions
1.1 Reagents: Magnesium chloride ,  Adenosine, 5′-[(3-amino-3-carboxypropyl)methylsulfonio]-5′-deoxy-, inner salt Solvents: Water ;  1 h, pH 7.5, 35 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Analysis on the EGCG methylated derivatives produced from EGCG catalyzed by EGCG-O-methyltransferase
Lu, Haipeng; et al, Chaye Kexue, 2012, 32(2), 100-106

Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester Raw materials

Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester Preparation Products

Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:224434-07-5)
TANG SI LEI
15026964105
2881489226@qq.com

Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester Related Literature

224434-07-5 (Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester) Related Products

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